Cas no 7440-54-2 (Gadolinium)

Gadolinium is a rare earth metal with the atomic number 64 and symbol Gd, belonging to the lanthanide series. It exhibits unique magnetic properties, making it highly valuable in medical imaging, particularly as a contrast agent in magnetic resonance imaging (MRI). Gadolinium-based contrast agents (GBCAs) enhance image clarity by altering the relaxation times of protons in tissues. Additionally, gadolinium has a high neutron absorption cross-section, making it useful in nuclear reactors as a neutron absorber. Its compounds are also employed in phosphors for color displays and fluorescent materials. Despite its reactivity, gadolinium's exceptional paramagnetic behavior and versatility in high-tech applications underscore its importance in both industrial and medical fields.
Gadolinium structure
Gadolinium structure
Product Name:Gadolinium
CAS No:7440-54-2
MF:Gd
MW:157.25
MDL:MFCD00011022
CID:85946
PubChem ID:24855949
Update Time:2025-07-02

Gadolinium Chemical and Physical Properties

Names and Identifiers

    • Gadolinium atomic absorption standard solution
    • GadoliniumpowderNREOmesh
    • GadoliniumchipsNREOgraypieces
    • GadoliniumingotNREO
    • GadoliniumfoilNREOmmthickcagmmxmm
    • Gadolinium powder
    • Gadolinium chips
    • Gadolinium ingot
    • Gadolinium foil
    • Gadolinium
    • Gadolinium pieces
    • Gadolinium foil. 0.075mm (0.003in) thick
    • Gadolinium sputtering target
    • Gadolinium rod
    • Gadolinium ICP Standard
    • Gadolinium ICP Std.
    • button
    • GadoliniuM sputtering target, 76.2MM dia x 1.59MM thick
    • L-Glutathione oxidized
    • GD007910
    • GD007925
    • GD007905
    • GD005105
    • GD000250
    • GD006100
    • GD000290
    • GD000240
    • GD000205
    • GD000230
    • GD000235
    • GD006101
    • GD006010
    • GD000210
    • GD000260
    • GD005110
    • Gadoliniumpowder
    • Gadoliniumchips
    • Gadoliniumingot
    • Gadoliniumfoil
    • GADOLINIUM ATOM
    • gadolinio
    • Gd
    • AU0V1LM3JT
    • 64Gd
    • Gadolinium foil, 3N
    • Gadolinium, elemental
    • Gadolinium, chips
    • gadolinium(4+)
    • Gadolinium Compounds
    • gadolinium(4+) ion
    • Gadolinium, Compounds
    • gadolinium(IV) cation
    • Gadolinium ingot, 3N
    • Gadolinium powder, 3N
    • Gadolinium and Compounds
    • KSC377M5L
    • GADOLINIUM, 99.9%
    • Gd(4+)
    • UIW
    • NS00099727
    • Gadolinium, foil, thickness 0.025 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, foil, thickness 0.05 mm, size 50 x 50 mm, purity 99%
    • Ultra Thin Gadolinium Nanofoil
    • Gadolinium, wire reel, 25mm, diameter 0.5mm, hard, 99.9%
    • Gadolinium, lump, 25 mm max. lump size, weight 50 g, purity 99.9%
    • Gadolinium, wire, 1.0 mm diameter, length 25 mm, purity 99.9%
    • Gadolinium, foil, thickness 0.1 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, foil, thickness 0.025 mm, size 50 x 50 mm, purity 99%
    • MFCD00011022
    • Gadolinium foil, 0.1mm (0.004in) thick
    • Gadolinium, rod, 48mm, diameter 3.0mm, cast, 99%
    • DTXCID3017234
    • HSDB 7537
    • DB12091
    • Gadolinium foil, 0.62mm (0.024in) thick
    • Gadolinium, foil, thickness 0.5 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, lump, 25 mm max. lump size, weight 20 g, purity 99.9%
    • Gadolinium foil, 0.025mm (0.001in) thick
    • GADOLINIUM [HSDB]
    • Gadolinium foil. 0.075mm (0.003in) thick, REacton?
    • Gadolinium rod, 6.35mm (0.25in) dia
    • Gadolinium foil, 0.25mm (0.01in) thick
    • Gadolinium, foil, thickness 0.005 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, foil, thickness 0.05 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, foil, thickness 2.0 mm, size 10 x 10 mm, purity 99%
    • Gadolinium, foil, thickness 0.25 mm, size 25 x 25 mm, purity 99%
    • Gadolinium, powder, 500 max. part. size (micron), weight 20 g, purity 99.9%
    • Gadolinium foil, 63mm x 20mm x 0.025mm
    • AKOS024438065
    • UIWYJDYFSGRHKR-UHFFFAOYSA-N
    • Gadolinium foil, 63mm x 10mm x 0.025mm
    • Q27117101
    • Gadolinium Standard: Gd @ 1000 microg/mL in 5% HNO3
    • Gadolinium pieces, 20mm (0.79in) & down
    • Gadolinium powder, -200 mesh
    • Gadolinium, rod, 50mm, diameter 12.5mm, cast, 99%
    • Gadolinium, foil, thickness 0.25 mm, size 50 x 50 mm, purity 99%
    • Q1832
    • Gadolinium chips, 99.9%, 3N (REO)
    • Gadolinium foil, 99.9%, 3N (REO)
    • EINECS 231-162-2
    • Gadolinium Metallicum
    • GADOLINIUM [WHO-DD]
    • Gadolinium, rod, 100mm, diameter 3.0mm, cast, 99%
    • Gadolinium, rod, 100mm, diameter 6.35mm, cast, 99%
    • Gadolinium, foil, thickness 0.5 mm, size 50 x 50 mm, purity 99%
    • CHEBI:33375
    • 7440-54-2
    • GADOLINIUM [MI]
    • HSD7537000
    • AMY22262
    • HSDB 7536
    • Gadolinium ingot/button, ca. 50.8mm (2.0in) dia
    • CHEBI:37294
    • Gadolinium, rod, 100mm, diameter 12.5mm, cast, 99%
    • Gadolinium Standard: Gd @ 10000 microg/mL in 5% HNO3
    • Gadolinium, wire reel, 50mm, diameter 0.5mm, hard, 99.9%
    • Gadolinium, lump, 25 mm max. lump size, weight 100 g, purity 99.9%
    • Gadolinium sputtering target, 50.8mm dia x 3.18mm thick
    • UNII-AU0V1LM3JT
    • Gadolinium, wire reel, 100mm, diameter 0.5mm, hard, 99.9%
    • Gadolinium, foil, thickness 0.25 mm, size 100 x 100 mm, purity 99%
    • Gadolinium rod, 12.7mm (0.5in) dia
    • Gadolinium, foil, thickness 0.1 mm, purity 99%, size 50 x 50 mm
    • Gadolinium, rod, 25mm, diameter 12.5mm, cast, 99%
    • Gadolinium, powder, 500 max. part. size (micron), weight 10 g, purity 99.9%
    • GD3
    • Gadolinium, lump, 50 mm max. lump size, weight 100 g, purity 99.9%
    • Gadolinium, rod, 50mm, diameter 6.35mm, cast, 99%
    • Gadolinium, foil, thickness 2.0 mm, size 25 x 25 mm, purity 99%
    • DTXSID5037234
    • Gadolinium, foil, thickness 0.01 mm, purity 99%, size 25 x 25 mm
    • MDL: MFCD00011022
    • Inchi: 1S/Gd
    • InChI Key: UIWYJDYFSGRHKR-UHFFFAOYSA-N
    • SMILES: [Gd]

Computed Properties

  • Exact Mass: 157.92400
  • Monoisotopic Mass: 157.924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White hexagonal close packed lattice metal. It has metallic luster and ductility. It has ferromagnetism and unusual superconductivity.
  • Density: 7.886 g/mL at 25 °C(lit.)
  • Melting Point: 1313 °C (lit.)
  • Boiling Point: 3273 °C(lit.)
  • Flash Point: 3266°C
  • Water Partition Coefficient: Soluble in magnesium and diluted acid. Insoluble in water.
  • Stability/Shelf Life: Stable. Powder is highly flammable. Incompatible with strong oxiziding agents, halogens, acids. Powder may react with water or moisture.
  • PSA: 0.00000
  • LogP: 0.00000
  • Merck: 13,4347
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Soluble in dilute acid

Gadolinium Security Information

  • Symbol: GHS02
  • Signal Word:Warning
  • Hazard Statement: H261
  • Warning Statement: P231+P232,P422
  • Hazardous Material transportation number:UN 3208 4.3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 15
  • Safety Instruction: S43-S7/8-S26
  • FLUKA BRAND F CODES:1
  • RTECS:LW3850000
  • Hazardous Material Identification: Xi
  • HazardClass:8
  • PackingGroup:III
  • TSCA:Yes
  • Risk Phrases:R15
  • Packing Group:III
  • Safety Term:8
  • Packing Group:III
  • Hazard Level:8
  • Storage Condition:Argon filled storage

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Gadolinium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-54-2)金属钆 3N
Order Number:LE18931490;LE18931496
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7440-54-2)金属钆 3N
LE18931490;LE18931496
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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